molecular formula C11H15BrFNO B13292670 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol

Cat. No.: B13292670
M. Wt: 276.14 g/mol
InChI Key: GLCWFWFURDBTKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol ( 1517925-02-8) is a chemical compound with the molecular formula C11H15BrFNO and a molecular weight of 276.15 g/mol . This amine-alcohol derivative features a 4-bromo-3-fluorophenyl group, a substitution pattern seen in compounds investigated for medicinal chemistry applications . The presence of both bromo and fluoro substituents on the aromatic ring makes this phenyl ring a valuable scaffold for further synthetic modifications via cross-coupling reactions and other halogen-selective transformations. The molecule's structure, which incorporates an ethanolamine motif, is common in biologically active molecules and serves as a versatile building block in organic synthesis . Researchers can utilize this compound as a key intermediate in the design and development of novel ligands or pharmacologically active agents. The product is provided for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Properties

Molecular Formula

C11H15BrFNO

Molecular Weight

276.14 g/mol

IUPAC Name

2-[(4-bromo-3-fluorophenyl)methylamino]butan-1-ol

InChI

InChI=1S/C11H15BrFNO/c1-2-9(7-15)14-6-8-3-4-10(12)11(13)5-8/h3-5,9,14-15H,2,6-7H2,1H3

InChI Key

GLCWFWFURDBTKS-UHFFFAOYSA-N

Canonical SMILES

CCC(CO)NCC1=CC(=C(C=C1)Br)F

Origin of Product

United States

Preparation Methods

Step 1: Synthesis of 4-Bromo-3-fluorobenzaldehyde

This step involves the preparation of the aldehyde precursor, which is crucial for the subsequent reductive amination. The synthesis can be achieved through various methods, including electrophilic substitution reactions on the phenyl ring.

Step 2: Reductive Amination

Reductive amination is a key step in forming the amine linker. This process involves reacting 4-bromo-3-fluorobenzaldehyde with 2-aminobutan-1-ol under reducing conditions.

Reductive Amination Conditions:

Reducing Agent Solvent Conditions
Hydrogen (H₂) with Palladium on Carbon (Pd-C) Methanol or Ethanol Room temperature, atmospheric pressure
Sodium Cyanoborohydride (NaBH₃CN) Methanol Room temperature, acidic conditions

Step 3: Purification

After reductive amination, the product is purified using chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC) to achieve high purity.

Critical Intermediates

Critical intermediates in this synthesis include:

Spectroscopic and Chromatographic Analysis

For structural elucidation and purity assessment, the following methods are employed:

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the alcohol group can yield ketones or aldehydes, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, potentially modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural similarities with 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol, differing primarily in substituent patterns, functional groups, or backbone configuration. Key comparisons are summarized below:

Structural and Physicochemical Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents CAS Number Key Differences vs. Target Compound
2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol C₁₁H₁₄BrFNO ~274.91 (calculated) 4-Bromo-3-fluorophenyl Not provided Reference compound
2-(Dimethylamino)-2-phenylbutan-1-ol C₁₂H₁₉NO 193.28 Phenyl, dimethylamino 39068-94-5 - Dimethylamino vs. benzylamino group
- No halogen substituents
3-Amino-1-fluoro-4-phenyl-butan-2-ol C₁₀H₁₄FNO 183.22 1-Fluoro, 4-phenyl 105608-78-4 - Amino group at C3 vs. C2
- Fluorine at C1 vs. phenyl ring
2-{[(4-Fluoro-3-methylphenyl)methyl]amino}butan-1-ol C₁₂H₁₈FNO 211.28 4-Fluoro-3-methylphenyl 1248051-73-1 - Methyl instead of bromine
- Fluorine at C4 vs. C3

Functional Group and Electronic Effects

  • Halogen Substitution : The bromine atom in the target compound increases molecular weight and polarizability compared to fluorine or methyl substituents in analogs . Bromine’s electron-withdrawing effect may enhance electrophilic reactivity or stabilize aromatic rings in synthetic intermediates.

Implications for Research and Development

  • Drug Design : Bromine’s lipophilicity (logP ~2.03) could improve membrane permeability relative to fluorine-containing analogs, though at the cost of increased molecular weight .
  • Synthetic Utility : The primary amine in the target compound may serve as a nucleophile in condensation reactions, whereas tertiary amines (e.g., ) are less reactive in such contexts.
  • Metabolic Stability: Fluorine in the target compound may mitigate oxidative metabolism compared to non-fluorinated analogs, while bromine could introduce susceptibility to nucleophilic displacement .

Biological Activity

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol, with the CAS number 1517925-02-8, is a compound of interest due to its potential biological activities. This article reviews its biological properties, including anticancer, antibacterial, and anti-inflammatory effects, supported by various research findings and data tables.

  • Molecular Formula : C₁₁H₁₅BrFNO
  • Molecular Weight : 276.14 g/mol

Biological Activity Overview

The biological activities of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol have been investigated in several studies, focusing on its anticancer and antimicrobial properties.

Anticancer Activity

Research has shown that compounds with similar structures exhibit significant cytotoxic effects against various cancer cell lines. For instance:

Cell Line IC₅₀ (µM) Effect
MCF-715.7 ± 5.9Induced apoptosis and upregulated p53 expression
MDA-MB-23133.9 ± 7.1Significant antiproliferative activity
HEK-293 (normal)95.34 ± 2.48Lower selectivity ratio indicates potential toxicity

The compound's structure suggests that the presence of both the amino group and the bromo-fluoro substituents contributes to its anticancer efficacy by enhancing its interaction with cellular targets involved in growth regulation.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against various bacterial and fungal strains:

Microbial Strain Inhibition Diameter (mm) Concentration (µg/mL)
Staphylococcus aureus10.33 ± 0.01500
Escherichia coli10.68 ± 0.16500
Candida albicans11.30 ± 0.15500

These results indicate that the compound exhibits promising antibacterial activity comparable to established antibiotics.

Anti-inflammatory Potential

The chlorinating activity of myeloperoxidase (MPO) is a target for anti-inflammatory therapies. Studies have demonstrated that related compounds can inhibit MPO activity, suggesting a potential role for 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol in reducing inflammation:

Compound IC₅₀ (µmol/L)
2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol0.26 ± 0.04

This inhibition indicates that the compound may help mitigate inflammatory responses by interfering with MPO's ability to generate reactive species.

Case Studies

Several case studies have highlighted the compound's potential applications:

  • Cytotoxicity in Cancer Models : A study involving canine malignant histiocytic cell lines demonstrated a mean cell death percentage of approximately 59% at a concentration of 15 µg/mL, indicating significant cytotoxic effects .
  • Antibacterial Efficacy : In comparative studies against standard antimicrobial agents, the compound showed substantial inhibition against both Gram-positive and Gram-negative bacteria, suggesting its utility as a broad-spectrum antimicrobial agent .

Q & A

What are the optimal synthetic routes for 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}butan-1-ol, and how do reaction conditions influence yield and purity?

The synthesis typically involves reductive amination between 4-bromo-3-fluorobenzaldehyde and 2-aminobutan-1-ol, followed by purification via column chromatography or recrystallization . Key variables include:

  • Solvent choice : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution efficiency.
  • Catalyst selection : Palladium or nickel catalysts improve cross-coupling reactions for halogenated intermediates .
  • Temperature control : Reactions at 60–80°C optimize kinetic control, minimizing side products.
    Yield and purity (>95%) are confirmed via HPLC and NMR spectroscopy .

How can researchers resolve stereochemical challenges during the synthesis of this compound?

Stereochemical control is critical due to the chiral center in the butanol backbone. Methods include:

  • Chiral auxiliaries : Use of (R)- or (S)-configured starting materials to direct stereoselectivity .
  • Asymmetric catalysis : Employing chiral ligands (e.g., BINAP) in reductive amination to achieve enantiomeric excess (ee >90%) .
  • Chiral chromatography : Post-synthetic separation using chiral stationary phases (e.g., amylose derivatives) .

What analytical techniques are recommended for characterizing this compound and validating its structural integrity?

  • NMR spectroscopy : 1^1H and 13^13C NMR confirm regiochemistry and detect impurities (e.g., residual solvents) .
  • Mass spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (expected: ~272.1 g/mol) and isotopic patterns (Br/F signatures) .
  • X-ray crystallography : Resolves absolute stereochemistry for crystalline derivatives .
  • FT-IR spectroscopy : Identifies functional groups (e.g., -OH stretch at ~3300 cm1^{-1}) .

How does the bromo-fluoro substitution on the phenyl ring influence the compound’s reactivity and biological interactions?

The 4-bromo-3-fluoro motif enhances electrophilicity, facilitating nucleophilic aromatic substitution. Computational studies (DFT) predict:

  • Electron-withdrawing effects : Fluorine increases the ring’s electron deficiency, directing reactions to the para position .
  • Biological activity : The bromine atom may enhance hydrophobic interactions with protein pockets, while fluorine improves metabolic stability .

What strategies mitigate contradictions in reported biological activity data for this compound?

Discrepancies in bioactivity often arise from:

  • Purity variations : Impurities >2% can skew assay results. Validate via orthogonal methods (e.g., LC-MS) .
  • Solubility differences : Use DMSO or PEG-based vehicles to ensure consistent dissolution in in vitro assays .
  • Receptor polymorphism : Screen target receptors across cell lines to account for genetic variability .

How can computational modeling guide the design of derivatives with enhanced target selectivity?

  • Molecular docking : Predict binding affinities to enzymes (e.g., kinases) using AutoDock Vina. Focus on halogen bonding with Br/F .
  • QSAR models : Correlate substituent effects (e.g., alkyl chain length) with IC50_{50} values .
  • ADMET prediction : Tools like SwissADME assess bioavailability and toxicity risks early in development .

What safety protocols are essential for handling this compound, given its halogenated structure?

  • Personal protective equipment (PPE) : Nitrile gloves, goggles, and fume hoods to prevent dermal/ocular exposure .
  • Waste disposal : Halogenated waste must be incinerated to avoid environmental release .
  • Stability testing : Monitor degradation under light/heat via accelerated stability studies (40°C/75% RH) .

How does this compound compare to structurally similar analogs in terms of bioactivity and synthetic complexity?

Analog Key Differences Bioactivity Synthetic Complexity
N-[(4-Bromo-3-fluorophenyl)methyl]cyclobutanamineCyclobutane vs. butanol backboneHigher CNS penetrationModerate (fewer steps)
(R)-1-(4-Bromo-3-fluorophenyl)ethan-1-olEthanol vs. aminobutanol chainLower kinase inhibitionSimple (2-step synthesis)
1-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-2-olMethyl vs. bromo substituentReduced cytotoxicityHigh (chiral resolution required)

What are the implications of this compound’s stability under varying pH and temperature conditions?

  • Acidic conditions (pH <3) : Rapid hydrolysis of the amino alcohol moiety. Stabilize with buffered solutions (pH 6–8) .
  • Thermal degradation : TGA analysis shows decomposition >150°C. Store at −20°C under inert atmosphere .
  • Photostability : UV-Vis studies indicate photosensitivity; use amber vials for storage .

What advanced applications exist for this compound in material science or catalysis?

  • Ligand design : The amino alcohol group chelates metals (e.g., Cu, Pd) for asymmetric catalysis .
  • Polymer precursors : Halogenated aromatic rings enhance flame retardancy in epoxy resins .
  • Surface functionalization : Self-assembled monolayers (SAMs) on gold nanoparticles for biosensing .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.